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molecular formula C11H11NO2 B146944 Ethyl phenylcyanoacetate CAS No. 4553-07-5

Ethyl phenylcyanoacetate

Cat. No. B146944
CAS RN: 4553-07-5
M. Wt: 189.21 g/mol
InChI Key: SXIRJEDGTAKGKU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07728176B2

Procedure details

A 30-ml four-necked flask was equipped with a stirrer, a thermometer and a reflux condenser. 0.022 g (0.1 mmol) of palladium (II) acetate, 2.459 g (15 mmol) of sodium phosphate and 15 ml of toluene were weighed in the flask, followed by stirring. Further, 0.105 g (0.2 mmol) of tri-tert-butylphosphonium tetraphenylborate obtained in Example A-1 was weighed in air and added into the flask. The flask was purged with argon, followed by stirring at 25° C. for 30 minutes. 0.563 g (5 mmol) of chlorobenzene was added, followed by stirring at 25° C. for 30 minutes. 0.622 g (5.5 mmol) of ethyl cyanoacetate was added, followed by stirring at 100° C. for 12 hours. After the completion of the reaction, 5 ml of water was added, followed by separation. The organic phase was purified by column chromatography to afford 0.501 g of ethyl-2-phenylcyanoacetate (yield: 53 mol % based on chlorobenzene). The identification of the product was made by mass spectroscopy, 1H-NMR and 13C-NMR.
Name
sodium phosphate
Quantity
2.459 g
Type
reactant
Reaction Step One
Name
toluene
Quantity
15 mL
Type
reactant
Reaction Step Two
Name
chlorobenzene
Quantity
0.563 g
Type
reactant
Reaction Step Three
Name
ethyl cyanoacetate
Quantity
0.622 g
Type
reactant
Reaction Step Four
Name
palladium (II) acetate
Quantity
0.022 g
Type
catalyst
Reaction Step Five
Name
tri-tert-butylphosphonium tetraphenylborate
Quantity
0.105 g
Type
catalyst
Reaction Step Six
Name
water
Quantity
5 mL
Type
solvent
Reaction Step Seven
Name
ethyl-2-phenylcyanoacetate

Identifiers

REACTION_CXSMILES
P([O-])([O-])([O-])=O.[Na+].[Na+].[Na+].C1(C)C=CC=CC=1.Cl[C:17]1[CH:22]=[CH:21][CH:20]=[CH:19][CH:18]=1.[C:23]([CH2:25][C:26]([O:28][CH2:29][CH3:30])=[O:27])#[N:24]>C([O-])(=O)C.[Pd+2].C([O-])(=O)C.C1([B-](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)C=CC=CC=1.C([PH+](C(C)(C)C)C(C)(C)C)(C)(C)C.O>[CH2:29]([O:28][C:26](=[O:27])[CH:25]([C:23]#[N:24])[C:17]1[CH:22]=[CH:21][CH:20]=[CH:19][CH:18]=1)[CH3:30] |f:0.1.2.3,7.8.9,10.11|

Inputs

Step One
Name
sodium phosphate
Quantity
2.459 g
Type
reactant
Smiles
P(=O)([O-])([O-])[O-].[Na+].[Na+].[Na+]
Step Two
Name
toluene
Quantity
15 mL
Type
reactant
Smiles
C1(=CC=CC=C1)C
Step Three
Name
chlorobenzene
Quantity
0.563 g
Type
reactant
Smiles
ClC1=CC=CC=C1
Step Four
Name
ethyl cyanoacetate
Quantity
0.622 g
Type
reactant
Smiles
C(#N)CC(=O)OCC
Step Five
Name
palladium (II) acetate
Quantity
0.022 g
Type
catalyst
Smiles
C(C)(=O)[O-].[Pd+2].C(C)(=O)[O-]
Step Six
Name
tri-tert-butylphosphonium tetraphenylborate
Quantity
0.105 g
Type
catalyst
Smiles
C1(=CC=CC=C1)[B-](C1=CC=CC=C1)(C1=CC=CC=C1)C1=CC=CC=C1.C(C)(C)(C)[PH+](C(C)(C)C)C(C)(C)C
Step Seven
Name
water
Quantity
5 mL
Type
solvent
Smiles
O

Conditions

Stirring
Type
CUSTOM
Details
by stirring
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
A 30-ml four-necked flask was equipped with a stirrer
ADDITION
Type
ADDITION
Details
added into the flask
CUSTOM
Type
CUSTOM
Details
The flask was purged with argon
STIRRING
Type
STIRRING
Details
by stirring at 25° C. for 30 minutes
Duration
30 min
STIRRING
Type
STIRRING
Details
by stirring at 25° C. for 30 minutes
Duration
30 min
STIRRING
Type
STIRRING
Details
by stirring at 100° C. for 12 hours
Duration
12 h
ADDITION
Type
ADDITION
Details
was added
CUSTOM
Type
CUSTOM
Details
followed by separation
CUSTOM
Type
CUSTOM
Details
The organic phase was purified by column chromatography

Outcomes

Product
Name
ethyl-2-phenylcyanoacetate
Type
product
Smiles
C(C)OC(C(C1=CC=CC=C1)C#N)=O
Measurements
Type Value Analysis
AMOUNT: MASS 0.501 g
YIELD: CALCULATEDPERCENTYIELD 53%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.